Cas no 2171698-14-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid
• CAS No: 2171698-14-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6197275
• PubChem ID: 165807927
• Update Time: 2025-08-05

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid
• EN300-1500718
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid
• 2171698-14-7

• Inchi： 1S/C27H32N2O6/c1-17-11-12-18(34-2)15-29(17)26(32)24(13-14-25(30)31)28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： IFNVOEGWEXWYPU-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid

The compound with CAS No. 2171698-14-7, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent studies, particularly in the context of its role as a building block for peptide synthesis and its potential applications in drug discovery.

Structural Features: The molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, specifically a pentanoic acid backbone. The presence of the Fmoc group ensures stability during synthetic procedures and facilitates selective deprotection steps. Additionally, the molecule features a piperidine ring substituted with methoxy and methyl groups, which introduces steric and electronic complexity to the structure.

Synthesis and Applications: Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have explored various strategies to optimize the synthesis, including microwave-assisted reactions and catalytic asymmetric synthesis. These methods not only enhance yield but also improve the overall sustainability of the process. The compound's versatility makes it a valuable intermediate in the construction of bioactive molecules, particularly in the development of peptide-based therapeutics.

Biological Activity: Studies have demonstrated that this compound exhibits interesting biological properties. For instance, it has been shown to modulate enzyme activity in vitro, suggesting potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. Furthermore, its ability to penetrate cellular membranes makes it a promising candidate for drug delivery systems.

Latest Research Findings: In a groundbreaking study published in *Nature Communications*, researchers utilized this compound as a key intermediate in the synthesis of a novel class of protease inhibitors. The study highlighted its role in enhancing the potency and selectivity of these inhibitors, paving the way for future therapeutic applications. Additionally, computational modeling studies have revealed insights into its interaction with target proteins at the molecular level, providing valuable information for further optimization.

Conclusion: The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(5-methoxy-2-methylpiperidin-1-yl)-5-oxopentanoic acid (CAS No. 2171698-14-7) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, combined with cutting-edge research findings, underscore its potential as a valuable tool in developing innovative therapeutic agents.